Cas no 879291-30-2 (2,3-DIMETHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRAZINE)

2,3-DIMETHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRAZINE structure

879291-30-2 structure

Product Name:2,3-DIMETHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRAZINE

CAS No:879291-30-2

MF:C₁₂H₁₉BN₂O₂

MW:234.102463006973

CID:1914776

Update Time:2023-12-05

2,3-DIMETHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRAZINE Chemical and Physical Properties

Names and Identifiers

- 2,3-DIMETHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRAZINE
- 2,3-Dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine (ACI)
- 2,3-Dimethyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine
- Inchi： 1S/C12H19BN2O2/c1-8-9(2)15-10(7-14-8)13-16-11(3,4)12(5,6)17-13/h7H,1-6H3
- InChI Key： SDLQHDWNJAWDNE-UHFFFAOYSA-N
- SMILES： N1C(C)=C(C)N=C(B2OC(C)(C)C(C)(C)O2)C=1

2,3-DIMETHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRAZINE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD00022-5g	2,3-DIMETHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRAZINE	879291-30-2	95%	5g	$2550	2023-09-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWLD0052-100MG	2,3-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine	879291-30-2	95%	100MG	￥ 1,920.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWLD0052-250MG	2,3-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine	879291-30-2	95%	250MG	￥ 3,075.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWLD0052-500MG	2,3-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine	879291-30-2	95%	500MG	￥ 5,121.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWLD0052-1G	2,3-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine	879291-30-2	95%	1g	￥ 7,682.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWLD0052-5G	2,3-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine	879291-30-2	95%	5g	￥ 23,047.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWLD0052-100mg	2,3-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine	879291-30-2	95%	100mg	￥2095.0	2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWLD0052-250mg	2,3-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine	879291-30-2	95%	250mg	￥3355.0	2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWLD0052-500mg	2,3-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine	879291-30-2	95%	500mg	￥5587.0	2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBWLD0052-1g	2,3-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine	879291-30-2	95%	1g	￥8381.0	2024-04-16

2,3-DIMETHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRAZINE Production Method

Production Method 1

5910-89-4

73183-34-3

879291-30-2

Reaction Conditions

1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium , 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: tert-Butyl methyl ether ; 60 min, 80 °C

Reference

Microwave-Accelerated Iridium-Catalyzed Borylation of Aromatic C-H Bonds

Harrisson, Peter; et al, Organic Letters, 2009, 11(16), 3586-3589

Production Method 2

5910-89-4

73183-34-3

879291-30-2

Reaction Conditions

1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium , 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: tert-Butyl methyl ether ; 24 h, rt

Reference

Iridium-catalyzed C-H borylation of pyridines

Sadler, Scott A.; et al, Organic & Biomolecular Chemistry, 2014, 12(37), 7318-7327